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Compound of Interest

Compound Name: IM21.7c

Cat. No.: B15578559 Get Quote

Essential Safety and Handling Guide for IM21.7c
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, use, and disposal of IM21.7c, a novel cationic lipid for lipid nanoparticle

(LNP) formulation.

This document provides critical safety and logistical information for the proper handling of

IM21.7c. Adherence to these guidelines is essential to ensure personal safety and maintain a

secure laboratory environment. IM21.7c is a cationic lipid utilized in the formulation of lipid

nanoparticles for mRNA delivery in both in vitro and in vivo applications.[1][2]

Personal Protective Equipment (PPE)
When handling IM21.7c, it is imperative to use appropriate personal protective equipment to

prevent contact with skin and eyes, and to avoid inhalation of dust or aerosols.[3] The

recommended PPE includes:

Protective Gloves: Wear suitable chemical-resistant gloves.

Eye and Face Protection: Use safety glasses with side-shields or a face shield.[3]

Body Protection: A lab coat or other protective clothing is required to prevent skin contact.[3]

Respiratory Protection: In situations where dust or aerosols may be generated, a self-

contained breathing apparatus should be used.[3]
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Handling and Storage Protocols
Proper handling and storage are crucial for maintaining the integrity of IM21.7c and ensuring a

safe laboratory environment.

Handling:

Avoid contact with skin and eyes.[3]

Prevent the formation of dust and aerosols.[3]

Ensure adequate ventilation, preferably with an appropriate exhaust system, where dust may

form.[3]

Do not eat, drink, or smoke in areas where IM21.7c is handled.[3]

Wash hands thoroughly after handling.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[3]

Keep the container tightly closed.[3]

The recommended storage temperature is -20°C ± 5°C.[3][4]

IM21.7c is hygroscopic; store under an inert gas.[3]

Accidental Release and Disposal Plan
In the event of an accidental release, follow these procedures to mitigate exposure and

environmental contamination.

Accidental Release Measures:

Evacuate Personnel: Evacuate personnel to a safe area.

Secure the Area: Mark the contaminated area and prevent unauthorized access.[3]
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Wear Appropriate PPE: Personnel involved in the cleanup must wear the prescribed

personal protective equipment.[3]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains.[3]

Cleanup: For solid spills, sweep up and shovel the material. Avoid creating dust. Place the

collected material in a suitable, closed container for disposal.[3]

Disposal:

Dispose of IM21.7c and any contaminated materials in accordance with local, state, and

federal regulations.

Keep in suitable, closed containers for disposal.[3]

Quantitative Data
The following tables summarize the key quantitative properties of IM21.7c.

Property Value Reference

CAS Number 2416939-42-7 [1][3]

Chemical Formula C59H117N2Cl [3]

Molecular Weight 890.03 g/mol [3][5]

Purity ≥95% [1]

Stability ≥ 4 years (at -20°C) [1]

Solvent Solubility Reference

DMSO Slightly soluble: 0.1-1 mg/ml [1]

Ethanol Sparingly soluble: 1-10 mg/ml [1]

PBS (pH 7.2) Slightly soluble: 0.1-1 mg/ml [1]
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Experimental Protocols
Detailed, step-by-step experimental protocols for the use of IM21.7c are not publicly available

in the provided search results. For specific methodologies, it is recommended to consult the

primary research article by Guéguen, C., et al., titled "Evaluating how cationic lipid affects

mRNA-LNP physical properties and biodistribution" published in the European Journal of

Pharmaceutics and Biopharmaceutics in 2024.[1] A general protocol for LNP formulation

includes solubilizing LipidBrick® IM21.7c powder in ethanol, potentially with the use of an

ultrasonic bath and vortexing to aid dissolution.[5]

Workflow for Handling and Disposal of IM21.7c
The following diagram illustrates the logical workflow for the safe handling and disposal of

IM21.7c.
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Start: Receive IM21.7c

Store at -20°C ± 5°C
in a dry, well-ventilated area

under inert gas

Prepare for Handling:
Don appropriate PPE

(Gloves, Eye Protection, Lab Coat)

Handling in Ventilated Area:
- Avoid dust/aerosol formation
- Avoid contact with skin/eyes

Accidental Spill Occurs

If spill

Collect Waste:
- Unused IM21.7c

- Contaminated Materials

Spill Response:
1. Evacuate & Secure Area

2. Wear Full PPE
3. Contain & Clean Up
(Avoid creating dust)

Yes

No

Dispose of Waste in
Sealed, Labeled Containers

(Follow Institutional & Local Regulations)

End of Process

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of IM21.7c.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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